5-(Oxan-4-YL)-2H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol
• SMILES: C1COCCC1C2=NNN=C2C(=O)O
• InChI: InChI=1S/C8H11N3O3/c12-8(13)7-6(9-11-10-7)5-1-3-14-4-2-5/h5H,1-4H2,(H,12,13)(H,9,10,11)
• InChIKey: HPHXRRUPUMPZHJ-UHFFFAOYSA-N

5-(Oxan-4-YL)-2H-1,2,3-triazole-4-carboxylic Acid – Structural & Pharmacophoric Overview

5-(Oxan-4-YL)-2H-1,2,3-triazole-4-carboxylic acid (CAS 1514410-96-8, C₈H₁₁N₃O₃, MW 197.19) is a heterocyclic building block belonging to the 1,2,3-triazole-4-carboxylic acid class bearing a saturated tetrahydropyran (oxane) substituent at the 5-position . The compound is listed in patent literature within the scope of triazole carboxylic acids claimed as glycolate oxidase (GO) inhibitors for treating primary hyperoxaluria type I and calcium oxalate kidney stone disease [1]. Its structural architecture combines a hydrogen-bond-donor/acceptor triazole-carboxylic acid core with a conformationally constrained, moderately lipophilic oxane ring, making it a candidate fragment for medicinal-chemistry campaigns targeting metabolic or proliferative disorders [2].

Patent context

Encompassed by WO2020010309A1 Markush claims for GO inhibitor research space

Scaffold entry

Direct precursor to tetrahydropyran-triazole antiproliferative hybrid chemotype

Regioisomer identity

Defined 5-(oxan-4-yl)-2H-triazole regioisomer, distinct from 1-substituted analog

• [1] Maag H, Fernandes MX, Zamboni R, Akbariromani E. Triazole Glycolate Oxidase Inhibitors. WO2020010309A1, 2020. View Source
• [2] Quintana V, González-Bakker A, Khan AN, Padrón JI, Davyt D, Padrón JM, Valdomir G. Novel tetrahydropyran-triazole hybrids with antiproliferative activity against human tumor cells. Arch Pharm (Weinheim). 2024;357:e2400046. View Source

Why Generic Triazole-4-carboxylic Acids Cannot Substitute

Within the 1,2,3-triazole-4-carboxylic acid family, even subtle changes in substitution pattern drive significant divergence in target engagement, physicochemical properties, and biological readout. Patent disclosures reveal that glycolate oxidase inhibition is exquisitely sensitive to the nature of the heterocyclic substituent adjacent to the carboxylate, with oxane-containing analogs specifically exemplified as active scaffolds [1]. The tetrahydropyran ring introduces a well-defined spatial orientation of the oxygen lone pair that cannot be replicated by simple alkyl, aryl, or unsubstituted triazole cores, directly affecting hydrogen-bonding networks in the enzyme active site. Additionally, the oxane moiety modulates logD and aqueous solubility in a manner distinct from phenyl, cyclohexyl, or smaller heterocycles, which matters critically for both in vitro assay compatibility and downstream lead optimization in glycolate oxidase or antiproliferative programs [2]. Generic substitution with a plain 1,2,3-triazole-4-carboxylic acid therefore risks losing target affinity, altering cell permeability, or invalidating established structure-activity relationships.

Generic triazole-4-carboxylic acid

Lacks oxane ring orientation; target engagement and physicochemical profile may shift

1-(oxan-4-yl) regioisomer (CAS 1487610-80-9)

Different carboxylate/oxane spatial arrangement; not interchangeable in fragment-based design

Alkyl/aryl-substituted triazole acids

May alter logD, solubility, and cellular permeability; class-specific substitution risk

• [1] Maag H, Fernandes MX, Zamboni R, Akbariromani E. Triazole Glycolate Oxidase Inhibitors. WO2020010309A1, 2020. View Source
• [2] Quintana V, González-Bakker A, Khan AN, Padrón JI, Davyt D, Padrón JM, Valdomir G. Novel tetrahydropyran-triazole hybrids with antiproliferative activity against human tumor cells. Arch Pharm (Weinheim). 2024;357:e2400046. View Source

Key Differentiation Evidence

Patent Scope for Glycolate Oxidase Inhibition

The WO2020010309A1 patent family explicitly claims triazole carboxylic acids bearing a tetrahydropyran (oxane) ring as glycolate oxidase (GO) inhibitors. While the patent does not report isolated IC₅₀ values for the free acid 5-(oxan-4-yl)-2H-1,2,3-triazole-4-carboxylic acid, the Markush structures and representative examples demonstrate that the oxane-4-yl substituent at the triazole 5-position is within the preferred substructure for GO inhibition [1]. This places the compound inside a defined, commercially relevant pharmaceutical patent space. In contrast, triazole-4-carboxylic acids lacking the tetrahydropyran moiety or bearing alternative heterocycles at the 5-position fall outside the exemplified active scope of this patent family.

Patent Space

Class-level

5-(oxan-4-yl) substitution inside WO2020010309A1 Markush claims

Patent-protected GO inhibitor chemical space context

No isolated IC₅₀ data available; based on patent structural analysis

Evidence Dimension	Patent-protected chemical space for glycolate oxidase inhibition
Target Compound Data	5-(oxan-4-yl) substitution pattern explicitly encompassed by Markush claims
Comparator Or Baseline	1,2,3-triazole-4-carboxylic acids with alkyl, aryl, or unsubstituted 5-position: not specifically exemplified as active GO inhibitors in WO2020010309A1
Quantified Difference	Qualitative binary classification (inside/outside claimed space); no numerical IC₅₀ data available for direct comparison
Conditions	Patent analysis; Markush structure review of WO2020010309A1 [1]

Why This Matters

For procurement in a drug-discovery program targeting glycolate oxidase, selecting a building block outside the explicitly claimed substitution space may lead to compounds lacking freedom-to-operate or falling outside validated structure-activity relationships.

• [1] Maag H, Fernandes MX, Zamboni R, Akbariromani E. Triazole Glycolate Oxidase Inhibitors. WO2020010309A1, 2020. View Source

Antiproliferative Tetrahydropyran-Triazole Context

A 2024 study by Quintana et al. evaluated a series of tetrahydropyran-triazole hybrid compounds for antiproliferative activity against six human tumor cell lines, using cisplatin and 5-fluorouracil as reference standards [1]. The core structural motif connecting the tetrahydropyran ring to aromatic systems via a 1,2,3-triazole linker is directly relevant to 5-(oxan-4-yl)-2H-1,2,3-triazole-4-carboxylic acid, which represents the minimal carboxylic acid fragment of this hybrid scaffold. The study demonstrated that the tetrahydropyran-triazole architecture confers significant antiproliferative activity compared to clinical standards. Although the free carboxylic acid was not tested in isolation, the fragment is a direct synthetic precursor to the active carboxamide hybrids. In contrast, triazole-carboxylic acid fragments lacking the tetrahydropyran ring (e.g., simple phenyl or alkyl-substituted analogs) have shown weaker or divergent antiproliferative profiles in comparable NCI60 screens [2].

Antiproliferative Context

Cross-study comparable

Fragment of tetrahydropyran-triazole hybrids; linked to antiproliferative activity vs. cisplatin/5-FU across six tumor cell lines

Supports antiproliferative chemotype entry

Free acid not tested; hybrid GI₅₀ values in primary study

Evidence Dimension	Antiproliferative activity context for tetrahydropyran-triazole architecture
Target Compound Data	5-(oxan-4-yl)-2H-1,2,3-triazole-4-carboxylic acid serves as the carboxylic acid fragment of tetrahydropyran-triazole hybrids showing significant antiproliferative activity vs. cisplatin and 5-FU across six tumor cell lines [1]
Comparator Or Baseline	Tetrahydropyran-triazole hybrids (full carboxamide constructs) vs. clinical standards cisplatin and 5-FU; non-tetrahydropyran triazole-4-carboxylic acids in NCI60 screens showing weaker activity [2]
Quantified Difference	Qualitative activity ranking; no single-concentration or IC₅₀ data for the free acid; full hybrid GI₅₀ values reported in the primary study
Conditions	MTT assay; six human tumor cell lines (Quintana et al. 2024) [1]; NCI60 panel (Pokhodylo et al. 2013) [2]

Why This Matters

Procurement of the tetrahydropyran-bearing triazole carboxylic acid fragment enables direct entry into a validated antiproliferative chemotype, whereas non-oxane analogs require additional synthetic steps to install the pharmacophoric tetrahydropyran ring.

• [1] Quintana V, González-Bakker A, Khan AN, Padrón JI, Davyt D, Padrón JM, Valdomir G. Novel tetrahydropyran-triazole hybrids with antiproliferative activity against human tumor cells. Arch Pharm (Weinheim). 2024;357:e2400046. View Source
• [2] Pokhodylo N, Shyyka O, Matiychuk V. Synthesis of 1,2,3-triazole derivatives and evaluation of their anticancer activity. Sci Pharm. 2013;81(3):663-76. View Source

Regioisomeric Differentiation

The target compound (CAS 1514410-96-8) and its regioisomer 1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1487610-80-9) share identical molecular formula (C₈H₁₁N₃O₃) and molecular weight (197.19) but differ in the attachment point of the oxane ring (5-position vs. 1-position) and the tautomeric state of the triazole (2H vs. 1H) [1]. This regioisomerism produces distinct spatial orientation of the carboxylic acid relative to the oxane oxygen, altering hydrogen-bond donor/acceptor geometry. Vendor specifications indicate both compounds are supplied at 95% purity, but the 5-oxan-4-yl regioisomer positions the tetrahydropyran ring adjacent to the carboxylate, potentially enabling intramolecular hydrogen bonding that is geometrically impossible in the 1-substituted isomer. Such subtle differences can translate into divergent solubility, crystal packing, and target engagement profiles, making the two regioisomers non-interchangeable in fragment-based drug design or bioconjugation chemistry.

Regioisomer Identity

Head-to-head

5-(oxan-4-yl)-2H-triazole-4-carboxylic acid vs. 1-(oxan-4-yl)-1H-triazole-4-carboxylic acid; differing oxane/carboxylate spatial orientation

Regioisomer substitution risk; non-interchangeable

No published comparative bioactivity data

Evidence Dimension	Regioisomeric structure comparison
Target Compound Data	5-(oxan-4-yl)-2H-1,2,3-triazole-4-carboxylic acid (CAS 1514410-96-8); oxane at 5-position, carboxylate at 4-position, 2H-tautomer
Comparator Or Baseline	1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1487610-80-9); oxane at 1-position, carboxylate at 4-position, 1H-tautomer
Quantified Difference	Structural isomerism; no published comparative biological or physicochemical data available for these specific compounds
Conditions	Structural analysis based on CAS registry and vendor catalog data [1]

Why This Matters

In procurement, ordering the incorrect regioisomer (CAS 1487610-80-9 instead of 1514410-96-8) may result in a compound with different reactivity, biological activity, or patent status, potentially invalidating entire synthetic or screening campaigns.

• [1] American Elements. 1-(Oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic Acid – CAS 1487610-80-9. https://www.americanelements.com/1-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylic-acid-1487610-80-9 (accessed 2026-05-04). View Source

Procurement Application Scenarios

Fragment-Based Discovery for Glycolate Oxidase

The compound serves as a minimal pharmacophoric fragment within the patent-protected triazole carboxylic acid space claimed for GO inhibition [1]. Medicinal chemistry teams can use it as a starting point for structure-guided elaboration, confident that the oxane-4-yl substitution pattern is explicitly encompassed by the WO2020010309A1 Markush claims, thereby maintaining freedom-to-operate in GO inhibitor programs.

Synthesis of Antiproliferative Hybrids

As the carboxylic acid fragment of the tetrahydropyran-triazole hybrid scaffold, this compound enables direct amide coupling to generate antiproliferative agents evaluated against six human tumor cell lines [1]. Procurement of this pre-functionalized fragment eliminates the need for late-stage installation of the tetrahydropyran ring, reducing synthetic step count relative to non-oxane triazole acid alternatives.

Click Chemistry and Bioconjugation Building Block

The 5-(oxan-4-yl)-2H-triazole regioisomer provides a structurally defined scaffold distinct from the more common 1-substituted triazole regioisomers [1]. This regioisomeric purity is critical for chemoproteomics, photoaffinity labeling, and bioconjugation applications where the spatial relationship between the carboxylic acid handle and the oxane ring determines labeling efficiency and target selectivity.

LogD and Solubility Optimization Tool

The oxane ring introduces a moderate, tunable lipophilicity contribution (estimated ΔlogP ≈ +0.5 to +0.8 relative to unsubstituted triazole-4-carboxylic acid) while retaining hydrogen-bond acceptor capability via the ring oxygen. This balance of properties makes the compound a valuable comparator in matched-pair analysis for lead optimization campaigns where modulating logD without introducing metabolic liabilities is required.

Application

Selection Property

Validation Focus

GO inhibitor patent-space research

Oxane-4-yl Markush compliance

Target engagement & structure-activity mapping

Antiproliferative hybrid synthesis

Tetrahydropyran-triazole scaffold fragment

Cell-line response profiling (MTT)

Click chemistry & bioconjugation

2H-triazole regioisomer purity

Labeling efficiency & site selectivity

LogD / solubility optimization

Modulated lipophilicity (oxane vs. non-oxane)

Matched-pair analysis & solubility assay

• [1] Maag H, Fernandes MX, Zamboni R, Akbariromani E. Triazole Glycolate Oxidase Inhibitors. WO2020010309A1, 2020. View Source